Cas no 867356-23-8 (Cyclohexanone,4-(ethylmethylamino)-)

Cyclohexanone,4-(ethylmethylamino)- structure
867356-23-8 structure
Product Name:Cyclohexanone,4-(ethylmethylamino)-
CAS No:867356-23-8
MF:C9H17NO
MW:155.237382650375
CID:718937
Update Time:2024-01-31

Cyclohexanone,4-(ethylmethylamino)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone,4-(ethylmethylamino)-
    • Cyclohexanone, 4-(ethylmethylamino)-
    • Inchi: 1S/C9H17NO/c1-3-10(2)8-4-6-9(11)7-5-8/h8H,3-7H2,1-2H3
    • InChI Key: RGYDRXUAUTWTID-UHFFFAOYSA-N
    • SMILES: C1(=O)CCC(N(CC)C)CC1

Computed Properties

  • Exact Mass: 155.131
  • Monoisotopic Mass: 155.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2

Experimental Properties

  • Density: 0.95±0.1 g/cm3(Predicted)
  • Boiling Point: 232.7±33.0 °C(Predicted)
  • pka: 9.18±0.20(Predicted)
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